Flamprop-M

• IUPAC Name: (2R)-2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoic acid
• InChI: InChI=1S/C16H13ClFNO3/c1-10(16(21)22)19(12-7-8-14(18)13(17)9-12)15(20)11-5-3-2-4-6-11/h2-10H,1H3,(H,21,22)/t10-/m1/s1
• InChI Key: YQVMVCCFZCMYQB-SNVBAGLBSA-N
• Canonical SMILES: CC(C(=O)O)N(C1=CC(=C(C=C1)F)Cl)C(=O)C2=CC=CC=C2
• Isomeric SMILES: C[C@H](C(=O)O)N(C1=CC(=C(C=C1)F)Cl)C(=O)C2=CC=CC=C2
• Molecular Formula: C16H13ClFNO3
• DSSTOX Substance ID: DTXSID6058213
• Molecular Weight: 321.73 g/mol
• CAS No.: 90134-59-1

Description

Flamprop-M, with the IUPAC name N-benzoyl-N-(3-chloro-4-fluorophenyl)-D-alanine, is a selective, post-emergence arylalanine herbicide that is now obsolete . It was historically used for the control of wild oats ( Avena fatua ) and blackgrass in wheat crops . Its herbicidal activity is attributed to a unique antimicrotubule mechanism of action. Unlike typical mitotic disrupters, this compound does not inhibit tubulin polymerization in vitro but specifically disrupts the orientation of spindle and phragmoplast microtubules during cell division . This action leads to the failure of proper chromosome segregation and cell plate formation, ultimately arresting plant growth . This compound is the active acid metabolite of ester forms like this compound-methyl and this compound-isopropyl . The compound is chiral, and this compound specifically refers to the D-isomer, which is the biologically active form . This product is intended for research purposes only, such as investigating the metabolism of chiral agrochemicals in plants, studying novel modes of action against weeds, and as an analytical reference standard. This compound is For Research Use Only. It is not intended for diagnostic or therapeutic uses, or for human or veterinary use.

Mechanisms of Herbicidal Action of Flamprop M

Biochemical and Molecular Targets

The herbicidal effects of Flamprop-M stem from its interaction with key cellular components and processes essential for plant growth and development.

Aryloxyphenoxypropionate Herbicide Classification and ACCase Inhibition Context

This compound is classified as an arylaminopropionic acid herbicide. herts.ac.ukhracglobal.com Herbicides within the broader chemical class of aryloxyphenoxypropionates (AOPPs) are typically characterized by their mechanism of inhibiting acetyl-CoA carboxylase (ACCase), a crucial enzyme in fatty acid biosynthesis. ontosight.ai However, this compound and its variants, including This compound-methyl (B1241716), possess a different primary mode of action. wikipedia.orgresearchgate.netnih.govvulcanchem.com Consequently, this compound is often categorized under herbicide resistance action committee (HRAC) Group Z (Unknown) or Group 0, or more specifically, more recent classifications place it in Group 31 (Inhibition of cell elongation) or Group K (Inhibition of microtubule assembly/organization), highlighting its deviation from the typical ACCase inhibition seen in many AOPPs. herts.ac.ukhracglobal.comtitanag.com.auweedscience.orghracglobal.comherbiguide.com.auweedscience.org

Distinct Antimicrotubule Mechanism of Action of this compound-methyl

This compound-methyl functions as a mitotic disrupter herbicide, exerting its effects through a distinct antimicrotubule mechanism. researchgate.netnih.govvulcanchem.com This mechanism involves affecting the assembly and orientation of microtubules within plant cells. vulcanchem.com Unlike some known microtubule-disrupting herbicides, this compound-methyl and its biologically active metabolite, flamprop (B1223189), have been shown not to inhibit soybean tubulin polymerization in vitro at certain concentrations. researchgate.netnih.govkit.edu This suggests a mode of action that differs from simply preventing tubulin assembly.

A key effect of this compound-methyl is the severe disturbance of the orientation of spindle microtubules. researchgate.netnih.gov This disruption leads to the formation of defective spindle structures, which are essential for the proper segregation of chromosomes during cell division. researchgate.netnih.gov While spindle microtubules may still attach to chromosomal kinetochores, they fail to exhibit the regular organization typically associated with microtubule-organizing centers at opposite poles of the cell. researchgate.netnih.gov

In addition to effects on the spindle, this compound-methyl also severely impairs the orientation of phragmoplast microtubules. researchgate.netnih.gov The phragmoplast is a structure composed of microtubules that forms during late anaphase and telophase and is responsible for guiding cell plate deposition during cytokinesis. This compound-methyl causes phragmoplast microtubules to become disorganized in multiple arrays, thereby hindering the regular formation and deposition of the cell plate. researchgate.netnih.gov

The disruption of both spindle and phragmoplast microtubules by this compound-methyl leads to a cessation of cell division activity, particularly in meristematic root tip cells. researchgate.netnih.govkit.edu This interference with microtubule organization during mitosis can result in chromosomes remaining in a condensed state characteristic of prometaphase or metaphase due to the failure of proper spindle formation and function. researchgate.netnih.gov The distinct nature of this compound-methyl's antimicrotubule activity, which does not appear to involve direct inhibition of tubulin polymerization, suggests it may affect microtubule dynamics through an alternative mechanism, possibly involving minus-end microtubule disassembly. researchgate.netnih.govkit.edu

Selectivity Mechanisms in Plant Systems

The selectivity of this compound and its variants in targeting specific weed species while minimizing harm to crops like wheat and barley is a key characteristic wikipedia.orgcymitquimica.com. This selectivity is primarily attributed to differential metabolism within the plants wikipedia.org.

The ester forms, such as flamprop-methyl (B1672754) and flamprop-isopropyl (B166160), are generally absorbed by the leaves and undergo hydrolysis to the biologically active acid, flamprop iaea.orgiaea.org. This active form is then translocated within the plant, primarily basipetally in the phloem iaea.orgiaea.org.

Differential rates of this initial hydrolysis step contribute significantly to selectivity. For example, the rate of hydrolysis of flamprop-isopropyl is higher in wild oat ( Avena spp.), a target weed, than in barley researchgate.net. Following hydrolysis, the active flamprop can be further metabolized in tolerant plants to biologically inactive conjugates iaea.orgiaea.org. The relative rates of de-esterification and subsequent detoxication through conjugation play a crucial role in determining the sensitivity or tolerance of a plant species researchgate.net.

Research findings highlight the importance of metabolic differences:

Studies on the metabolism of flamprop-isopropyl in suspension cultures of dicotyledonous plants ( Phaseolus vulgaris, P. multiflorus, and Medicago sativa) showed hydrolysis of the ester and conjugation as major metabolic routes, although some hydroxylation and hydrolysis of the amide linkage were also observed nih.gov. These metabolic pathways can vary between plant species, contributing to differential sensitivity nih.gov.

Differential tolerance has been observed among cultivars of durum wheat to herbicides including flamprop-methyl, suggesting a genetic basis for metabolic differences that confer selectivity cabidigitallibrary.org. The variability in herbicide and wheat cultivar interactions can be influenced by environmental factors, herbicide rates, methodology, and the specific cultivars used cabidigitallibrary.org.

While the exact enzymatic pathways and conjugates involved in the differential metabolism of this compound across various plant species require further detailed research, the principle of selective metabolic detoxification of the active flamprop appears to be the primary mechanism underlying its selectivity in crop systems.

Plant Physiological Responses and Metabolism of Flamprop M

Absorption, Translocation, and Distribution within Plant Tissues

Flamprop-M, often applied as an ester such as This compound-methyl (B1241716) or This compound-isopropyl (B1594779), is absorbed by the leaves of plants iaea.orgherts.ac.ukweedsmart.org.au. Foliar uptake is a crucial step for its herbicidal action. The absorption process involves the movement of the compound across the leaf cuticle and epidermis weedsmart.org.auljmu.ac.uk.

Once absorbed, this compound and its related ester forms are translocated within the plant. Research indicates that flamprop-methyl (B1672754), for instance, is readily translocated in the phloem, moving basipetally (downwards) from the leaves to the stem iaea.orgweedsmart.org.au. Systemic herbicides like this compound are characterized by their ability to move from the site of uptake to other parts of the plant, particularly to actively growing regions such as shoot or root meristems unl.edu. The distribution of the compound within plant tissues is a key factor determining its impact on different plant parts.

Studies using radiolabeled compounds, such as 14C-flamprop-isopropyl, have investigated the distribution of the herbicide within plant tissues. For instance, in studies with rhizomatous quackgrass, radiochemical was translocated to tillers and rhizomes after application to the primary shoots cambridge.org. The amount of translocation can be expressed as a percentage of the absorbed radioactivity recovered in plant parts other than the treated leaf or roots usda.gov.

Metabolic Transformation Pathways in Plants

Metabolism plays a significant role in the activity and selectivity of this compound. The parent ester forms, such as this compound-methyl and this compound-isopropyl, are generally considered to be pre-herbicides that are converted to the biologically active free acid form, flamprop (B1223189), within the plant tissues iaea.orgweedsmart.org.au. This metabolic conversion is a key determinant of selectivity between susceptible weeds and tolerant crops wikipedia.org.

The metabolic transformation of this compound and its esters in plants involves several pathways, including hydrolysis, conjugation, hydroxylation, and amide hydrolysis nih.gov.

Ester Hydrolysis and Conjugation Processes

Ester hydrolysis is a primary metabolic route for this compound esters in plants. This process involves the cleavage of the ester bond, typically catalyzed by esterase enzymes, to yield the free acid (flamprop) and the corresponding alcohol (e.g., methanol (B129727) from this compound-methyl or isopropanol (B130326) from this compound-isopropyl) cambridge.orgnih.govunl.edu. This de-esterification is often considered a bioactivation step, as the free acid is generally the more herbicidally active form that can be readily translocated in the phloem via ion trapping unl.edu.

Following hydrolysis, the free acid form, flamprop, can undergo conjugation. Conjugation involves the binding of the herbicide or its metabolites to endogenous plant molecules, such as sugars or amino acids, forming biologically inactive conjugates iaea.orgunl.edu. This process is considered a detoxification mechanism in tolerant plants, effectively sequestering the active compound and reducing its phytotoxicity iaea.org. Studies have shown that polar conjugates, hydrolyzable back to the free acids, are predominant metabolites in some plant species cambridge.org.

Hydroxylation and Amide Hydrolysis

While ester hydrolysis and conjugation are major metabolic routes, other transformations like hydroxylation and amide hydrolysis have also been observed for this compound related compounds in plants nih.gov. Hydroxylation involves the addition of a hydroxyl group to the herbicide molecule, often mediated by cytochrome P450 enzymes researchgate.net. This can occur on aromatic rings or other parts of the molecule, potentially altering its activity or facilitating further metabolism and conjugation.

Amide hydrolysis involves the cleavage of the amide bond within the flamprop structure unl.edu. This reaction can lead to the formation of benzoic acid and a substituted alanine (B10760859) derivative. While amide hydrolysis is a significant detoxification pathway for some herbicides, such as propanil, its importance in the metabolism of this compound in plants can vary depending on the plant species unl.eduresearchgate.net.

Enantioselective Metabolism and Chiral Inversion

This compound is the D-isomer of flamprop, indicating that it is a chiral compound herts.ac.uk. Chirality can influence how a compound is metabolized in biological systems, including plants. Enantioselective metabolism refers to the differential metabolism of one enantiomer of a chiral compound compared to the other.

Impact on Plant Developmental Processes and Morphogenesis

Effects on Vascular Tissue Differentiation

Vascular tissues, xylem and phloem, are essential for the transport of water, nutrients, and sugars throughout the plant, as well as providing structural support usda.gov. The differentiation of these tissues from meristematic cells is a tightly regulated developmental process involving complex interactions between gene regulatory networks and phytohormones, particularly auxin and cytokinin csic.esfrontiersin.org.

Research on compounds related to this compound, such as flamprop-methyl and benzoylprop (B1265791) ethyl, has indicated that they can interfere with the normal differentiation of vascular tissues researchgate.net. This interference could contribute to the observed growth retardation in treated plants, particularly affecting the development of higher internodes and the shoot apex researchgate.net. Abnormal vascular tissue differentiation can impair the plant's ability to transport resources effectively, further impacting its growth and development. The precise mechanisms by which this compound affects vascular tissue differentiation may involve its impact on cellular processes like cell division and elongation, which are integral to vascular development.

Physiological Stress Responses in Treated Plants

Research indicates that this compound-methyl, a variant of this compound, functions as a mitotic disrupter herbicide. Its mechanism involves affecting the orientation of spindle and phragmoblast microtubules, potentially through minus-end microtubule disassembly. This disruption leads to defective spindle and phragmoblast structures, hindering regular cell plate deposition during cytokinesis. researchgate.net In treated plants, this can result in chromosomes remaining in a condensed state, similar to prometaphase or metaphase, and a cessation of cell division activity in meristematic root tip cells within hours of exposure. researchgate.net

While this compound-methyl affects microtubule organization, studies have shown that it does not inhibit soybean tubulin polymerization in vitro at certain concentrations, unlike other known microtubule disrupter herbicides. researchgate.net However, soybean plants have shown sensitivity to the compound. researchgate.net

The effects of flamprop-methyl on plant growth have been observed to be similar to those of benzoylprop ethyl, another herbicide. Both compounds interfered with the normal differentiation of vascular tissues, which could contribute to retarded development in the upper internodes and shoot apex of treated plants. researchgate.net

The metabolism of flamprop-isopropyl (B166160), another flamprop variant, does not appear to be significantly affected when plants are under stress. researchgate.net

Influence on Crop Physiology and Performance in Agricultural Studies

Agricultural studies have evaluated the influence of this compound and its variants on crop physiology and performance, particularly in the context of weed control in cereal crops like wheat and barley.

Flamprop-isopropyl has shown good activity against wild oats (Avena spp.) with selectivity in barley. iaea.org The basis for this activity and selectivity is similar to that of benzoylprop-ethyl, relying on the rate of degradation to the biologically active acid flamprop. iaea.org Flamprop stunts oat growth by inhibiting cell elongation and exhibits relatively high movement in the phloem. iaea.org

Studies have demonstrated that this compound-methyl can be effective in controlling wild oats in wheat. Research in South Australia evaluated this compound-methyl as an early crop-topping control method in wheat and found that wild oat seed production was reduced by up to 72% when applied at the late booting growth stage. caws.org.nz Other studies have reported even higher reductions in wild oat seed production, up to 96%, with flamprop-methyl and this compound-methyl being among the most effective herbicides evaluated. caws.org.nz Late applications of this compound-methyl have been reported to reduce seed production by an average of 97% over two sites. caws.org.nz

The effectiveness of flamprop-methyl in controlling wild oats can lead to significant increases in crop yield due to reduced weed competition. For example, post-emergent sprays of flamprop-methyl in wheat have resulted in significant yield increases of up to 30% in some studies where wild oats were controlled. cdnsciencepub.com

However, the impact on crop yield can depend on various factors, including the choice of herbicide and the timing of application. caws.org.nz While some studies indicate that flamprop-methyl has not induced major yield losses in cereal cultivars, varietal differences in tolerance to avenacides, including flamprop-methyl, have been observed in wheat and barley. caws.org.nz

When flamprop-methyl was applied with solution nitrogen fertilizer, initial injury to plant leaves was observed, but wheat plants recovered rapidly with no indication of reduced growth at harvest. cdnsciencepub.com Applying the herbicide separately from solution nitrogen did not result in this initial injury. cdnsciencepub.com

Research on triticale has also included the evaluation of this compound-isopropyl for weed control. Studies have shown that this compound-isopropyl can be effective in controlling narrow-leaf weeds like wild oat and barnyard grass in triticale fields. researchgate.netplantprotection.pl These studies indicated that triticale yield was maintained with the use of this compound-isopropyl, and the herbicide did not have an adverse effect on the crop, although some temporary leaf paling was observed in the initial weeks after application. researchgate.netplantprotection.pl

The effectiveness of herbicides like this compound-methyl against wild oats can be influenced by the level of herbicide resistance in weed populations. Resistance to Group Z herbicides, which includes this compound-methyl, is reported as widespread in Australian wild oat populations, necessitating resistance testing. grdc.com.au

Here is a summary of some research findings related to the influence of this compound variants on crop performance:

Herbicide Variant	Crop	Target Weed	Observed Effect on Weed Seed Production	Observed Effect on Crop Yield	Reference
This compound-methyl	Wheat	Wild Oat	Reduced by up to 72% (early crop-topping)	Not explicitly stated for this method	caws.org.nz
This compound-methyl	Various	Wild Oat	Reduced by up to 96%	Not explicitly stated	caws.org.nz
This compound-methyl	Various	Wild Oat	Reduced by an average of 97% (late application)	Not explicitly stated	caws.org.nz
Flamprop-methyl	Wheat	Wild Oat	Control observed	Significant increases (21-30%)	cdnsciencepub.com
This compound-isopropyl	Triticale	Wild Oat, Barnyard Grass	Effective control	Yield maintained	researchgate.netplantprotection.pl

Herbicide Resistance Evolution and Management Strategies in Research

Incidence and Distribution of Flamprop-M Resistance in Weed Populations

Resistance to this compound has been documented primarily in wild oat species, including Avena fatua (common wild oat) and Avena sterilis ssp. ludoviciana (winter wild oat). The emergence of resistant populations is a significant concern in major cereal-growing regions.

In the United Kingdom, resistance in wild oats was confirmed on 65 farms across 19 counties, indicating a widespread geographical distribution. ahdb.org.uk Similarly, research in the northwest agricultural region of Manitoba, Canada, identified multiple Avena fatua populations with resistance to flamprop (B1223189). cambridge.org In Australia, a population of Avena ludoviciana was also reported to be resistant to This compound-methyl (B1241716). uwa.edu.au

The manifestation of resistance in the field often begins as isolated patches, which may initially be mistaken for application errors. ahdb.org.uk These patches can expand and coalesce over time, particularly in the direction of harvesting operations, which can spread the seeds of resistant plants. ahdb.org.uk The table below summarizes key findings on the distribution of this compound resistance.

Region	Weed Species	Key Findings	Reference
United Kingdom	Avena fatua, Avena sterilis ssp. ludoviciana	Resistance confirmed on 65 farms in 19 counties.	ahdb.org.uk
Manitoba, Canada	Avena fatua	Multiple resistant populations identified in the northwest agricultural region.	cambridge.org
Australia	Avena ludoviciana	A population was identified as resistant to this compound-methyl.	uwa.edu.au

Molecular and Biochemical Mechanisms of Resistance

Understanding the mechanisms by which weeds survive herbicide application is crucial for developing effective management strategies. For this compound, as with other ACCase-inhibiting herbicides, two primary types of resistance mechanisms have been identified: target-site resistance and non-target-site resistance. ahdb.org.ukahdb.org.uk

This compound belongs to the aryloxyphenoxypropionate (FOP) chemical family, which functions by inhibiting the acetyl-CoA carboxylase (ACCase) enzyme. ahdb.org.ukucanr.edu This enzyme is vital for the first step in fatty acid synthesis, a process essential for building cell membranes. ucanr.edu

Target-site resistance (TSR) occurs due to genetic mutations in the ACCase gene that alter the structure of the enzyme's binding site. scielo.brnih.gov This change prevents the herbicide molecule from effectively binding to and inhibiting the enzyme, rendering the plant resistant. In grass weeds, several amino acid substitutions in the carboxyl transferase (CT) domain of the ACCase enzyme are known to confer resistance to FOP herbicides. nih.govnih.govresearchgate.net While specific mutations solely for this compound are not extensively detailed, it is understood that mutations conferring resistance to other FOPs would likely affect this compound as well. This form of resistance is often absolute, meaning the herbicide is completely ineffective even at high doses. ahdb.org.uk

Mutation Site (Amino Acid Position)	Common Substitution	Effect on ACCase Herbicides	Reference
Isoleucine-1781	Leucine (Ile-1781-Leu)	Confers resistance to FOPs and some DIMs.	researchgate.netuwa.edu.au
Tryptophan-2027	Cysteine (Trp-2027-Cys)	Confers resistance mainly to FOP herbicides.	nih.govnih.gov
Isoleucine-2041	Asparagine (Ile-2041-Asn)	Confers strong resistance to FOP herbicides.	nih.govuwa.edu.au
Aspartate-2078	Glycine (Asp-2078-Gly)	Confers broad resistance to many FOP and DIM herbicides.	nih.govuwa.edu.aunih.gov

Non-target-site resistance (NTSR) involves mechanisms that prevent a lethal dose of the herbicide from reaching its target site. iastate.edu The most common form of NTSR is enhanced metabolic resistance, where the weed plant rapidly detoxifies the herbicide into non-toxic substances. ahdb.org.ukfarmpep.net This process is often mediated by enzyme systems such as cytochrome P450 monooxygenases (P450s). nih.govnih.govresearchgate.net

In contrast to the absolute nature of TSR, metabolic resistance often confers partial resistance, where the herbicide's effectiveness is reduced but not eliminated. ahdb.org.ukahdb.org.uk A significant concern with metabolic resistance is its potential to confer broad cross-resistance to herbicides from different chemical families, even those to which the weed has never been exposed. wsu.edu Research has confirmed that enhanced metabolism is a key mechanism of resistance to FOP herbicides in Avena species.

Characterization of Cross-Resistance Patterns in Weed Biotypes

Cross-resistance occurs when a weed biotype develops resistance to two or more herbicides via a single resistance mechanism. The pattern of cross-resistance in this compound resistant wild oats is complex and largely dependent on the underlying mechanism.

Metabolism-Based Cross-Resistance : Wild oat populations with NTSR (enhanced metabolism) have demonstrated cross-resistance to herbicides outside the FOP family. For instance, some populations resistant to flamprop were also found to be resistant to the cyclohexanedione ('DIM') herbicide tralkoxydim (B8805380) and the acetolactate synthase (ALS) inhibitor imazamethabenz-methyl. ahdb.org.ukahdb.org.uk A study in Canada found Avena fatua populations with multiple resistance to flamprop, fenoxaprop-P, and imazamethabenz, despite having no prior exposure to the latter, strongly suggesting a metabolic resistance mechanism. cambridge.org

Target-Site-Based Cross-Resistance : Populations with TSR typically show a more limited cross-resistance pattern. Resistance is often confined to other FOP herbicides, while sensitivity to DIM herbicides and herbicides with different modes of action is retained. ahdb.org.ukahdb.org.uk However, certain ACCase mutations can confer broader resistance.

Importantly, studies have found that this compound resistant wild oat populations in the UK have remained susceptible to herbicides with different modes of action, such as tri-allate, isoproturon, and difenzoquat, providing alternative chemical control options. ahdb.org.uk

Population Dynamics and Evolutionary Drivers of Resistance Development

The evolution of herbicide resistance is a classic example of natural selection in action. The primary evolutionary driver is the intense and repeated selection pressure exerted by the herbicide. ucdavis.educabidigitallibrary.org Within any large weed population, a very small number of individuals may naturally possess genes that confer resistance. When a herbicide like this compound is applied, susceptible individuals are killed, while the rare resistant individuals survive, reproduce, and pass the resistance genes to their offspring. Over several generations of repeated applications, the frequency of resistant individuals within the population increases until the herbicide is no longer effective.

The rate of resistance evolution is influenced by several factors:

Initial Frequency of Resistance Alleles : The starting number of resistant individuals in a population affects how quickly resistance becomes widespread. ucdavis.edu

Herbicide Efficacy and Use Pattern : The consistent use of a single herbicide or herbicides with the same mode of action accelerates selection.

Gene Flow : The spread of resistance is facilitated by the movement of pollen and, more significantly, seeds from resistant plants. Farm equipment, particularly combine harvesters, is a major vector for spreading resistant seeds within and between fields. ahdb.org.ukcabidigitallibrary.org

Genetic Basis of Resistance : The evolution of NTSR, which may be controlled by multiple genes, can arise from the selection of standing genetic variation already present in the weed population. ucdavis.edu

Research has shown that resistance does not necessarily decline when herbicide use is reduced, indicating that resistant biotypes can be stable and persistent in the population once selected. ahdb.org.ukfarmpep.net

Integrated Weed Management Approaches for Resistance Mitigation

Given the challenges posed by herbicide resistance, a multifaceted approach known as Integrated Weed Management (IWM) is essential for the sustainable control of this compound resistant weeds. scienceopen.comgrowiwm.org IWM combines various control tactics to reduce the selection pressure for resistance and manage weed populations effectively.

Key IWM strategies include:

Diversification of Herbicides : The cornerstone of resistance management is the rotation and mixture of herbicides with different modes of action. scielo.br For controlling ACCase-resistant wild oats, effective alternatives like ALS inhibitors (e.g., mesosulfuron (B3052292) + iodosulfuron) can be used. scienceopen.comndsu.edu

Cultural Control Practices :

Crop Rotation : Alternating between cereal and broadleaf crops allows for the use of a wider range of herbicides and disrupts the weed's life cycle. growiwm.org

Competitive Cultivars and Seeding Rates : Planting competitive crop varieties at optimal seeding rates helps the crop outcompete weeds for resources. growiwm.org

Altering Sowing Dates : Delayed autumn drilling can help manage flushes of weed germination before the crop is planted. farmersjournal.ie

Mechanical and Physical Control :

Tillage : Strategic ploughing can be used to bury weed seeds, although its efficacy on wild oats can be variable. growiwm.org

Hand Roguing : In cases of small, localized patches of resistant weeds, manual removal can be an effective way to prevent seed production and spread. ahdb.org.uk

Harvest Weed Seed Control (HWSC) : This involves using technologies at harvest, such as impact mills attached to combines, to destroy weed seeds before they are returned to the soil seedbank. cabidigitallibrary.org

Judicious Herbicide Use : When herbicides are used, they should be applied at the full recommended label rates and at the optimal growth stage of the weed (typically 1-3 leaves) to maximize efficacy and minimize the selection of partially resistant individuals. ahdb.org.ukahdb.org.uk

By integrating these diverse strategies, growers can create a more robust and sustainable weed management system that reduces the evolutionary pressure for herbicide resistance and preserves the efficacy of chemical tools like this compound for future use. scienceopen.com

Research on Herbicide Rotation and Combination Strategies

The repeated use of herbicides with the same mode of action is a primary driver for the selection of resistant weed populations. Research has consistently shown that strategic herbicide rotation and the use of tank mixtures with different modes of action are crucial for delaying the evolution of resistance.

In the context of this compound, which belongs to the HRAC Group 31, studies have investigated cross-resistance patterns in wild oat populations. Research has identified wild oat biotypes with resistance to aryloxyphenoxypropionate ('fop') herbicides that also exhibit cross-resistance to other herbicides, including This compound-isopropyl (B1594779). ahdb.org.uk This finding underscores the importance of understanding cross-resistance profiles when designing rotation strategies. For instance, rotating to a 'fop' herbicide may not be effective in managing a population that has developed resistance to this compound through a mechanism that confers resistance to both.

Effective management strategies for herbicide-resistant wild oats recommend rotating to herbicides with alternative modes of action to which resistance has not been detected. ahdb.org.uk One study highlighted that no resistance had been found in UK wild oat populations to herbicides such as tri-allate, isoproturon, difenzoquat, or cycloxydim, suggesting these could be potential rotation partners. ahdb.org.uk However, the choice of rotation or combination partners is complicated by the fact that some weed populations may already be resistant to multiple herbicide groups. For example, wild oats with resistance to both Group 1 (ACCase inhibitors) and Group 2 (ALS inhibitors) herbicides are prevalent, limiting the available chemical options. manageresistancenow.ca

A study evaluating alternative herbicide options for glyphosate-resistant Avena fatua and Avena sterilis ssp. ludoviciana found that flamprop, at a rate of 225 g a.i./ha, did not provide effective control of the tested biotypes. nih.gov This indicates that in populations with resistance to other herbicides, flamprop may not be a viable control option, making the selection of effective tank-mix partners even more critical and challenging.

The core principle of herbicide rotation and combination is to introduce multiple, effective modes of action to reduce the selection pressure from any single herbicide group. manageresistancenow.ca Combining different herbicide modes of action in a tank mix or through sequential applications within the same growing season is a key best management practice to delay the development of resistance. manageresistancenow.ca

Table 1: Herbicide Groups and Cross-Resistance in Wild Oat (Avena fatua)

Herbicide Group	Common Name Examples	Resistance Profile in Some Wild Oat Populations	Implication for Rotation with this compound
Group A/1 (ACCase inhibitors - 'fops')	Fenoxaprop, Clodinafop	Resistance is widespread. Some 'fop'-resistant populations show cross-resistance to this compound-isopropyl. ahdb.org.ukahdb.org.uk	Rotation with 'fop' herbicides may not be effective against certain resistant populations.
Group A/1 (ACCase inhibitors - 'dims')	Tralkoxydim, Cycloxydim	Some 'fop'-resistant populations also show cross-resistance to tralkoxydim, but not necessarily to cycloxydim. ahdb.org.ukahdb.org.uk	Cycloxydim could be a potential rotation partner, but resistance profiles must be confirmed.
Group B/2 (ALS inhibitors)	Imazamethabenz-methyl	Resistance is common. Cross-resistance with 'fop' herbicides and this compound-isopropyl has been observed. ahdb.org.uk	Limited utility in rotations where multiple resistance exists.
Group Z/31	This compound-isopropyl	Resistance has been identified, often in conjunction with resistance to other herbicide groups. grdc.com.au	Requires rotation with herbicides from different, effective mode of action groups.
Other MoAs (e.g., Group 8, 15)	Tri-allate, Difenzoquat	No resistance detected in some UK studies. ahdb.org.uk	Potential effective rotation partners for managing this compound resistance.

Evaluation of Non-Chemical Weed Control Tactics in Resistant Systems

In agricultural systems where herbicide resistance is present, relying solely on chemical solutions is unsustainable. Research has increasingly focused on Integrated Weed Management (IWM), which incorporates non-chemical tactics to manage resistant weed populations and reduce the selection pressure for further resistance development. These strategies are particularly important for managing weeds like wild oats, where resistance to multiple herbicides, including those in the same class as this compound, is a growing concern. grdc.com.au

Cultural Control Methods:

Cultural practices are foundational to IWM and aim to create an environment that favors crop growth over weed establishment and proliferation. Key research findings and recommendations include:

Crop Rotation: Diversifying crop rotations is a cornerstone of managing herbicide resistance. ahdb.org.uk Rotating between different crop types allows for the use of a wider range of weed management strategies, including different herbicide modes of action and varied planting and harvesting times, which disrupt the life cycle of weeds like wild oats. caws.org.nz Including fall-seeded and perennial forage crops in rotations has been shown to reduce the incidence of ACCase inhibitor resistance in wild oats. usask.ca

Competitive Crops and Seeding Rates: Planting competitive crop varieties and increasing seeding rates can enhance the crop's ability to suppress weed growth, thereby reducing reliance on herbicides. caws.org.nz

Sanitation: Preventing the introduction and spread of resistant weed seeds is a critical, proactive strategy. This includes cleaning farm machinery when moving between fields, using certified weed-free seed, and managing weed patches in non-crop areas and field margins. ahdb.org.ukmanageresistancenow.ca

Mechanical and Physical Control Methods:

Mechanical and physical methods provide direct control of weeds and can be integrated with other practices.

Tillage: Strategic tillage can be used to bury weed seeds or to control emerged weeds before planting. growiwm.org However, the impact of tillage can vary, with some studies showing that stubble cultivation can increase the emergence of wild oat seedlings. bcpc.org

Hand-Roguing and Patch Management: For localized infestations of resistant weeds, intensive hand-roguing or spraying off patches with a non-selective herbicide can prevent seed set and spread. ahdb.org.uk

Harvest Weed Seed Control (HWSC): This strategy focuses on capturing and destroying weed seeds during the harvesting process, preventing them from entering the soil seedbank. Combines are known to spread wild oat seeds significantly, so containing and managing the chaff and straw from infested patches is an effective tactic. manageresistancenow.ca

Table 2: Evaluation of Non-Chemical Weed Control Tactics for Herbicide-Resistant Wild Oat

Tactic	Principle of Action	Research Findings and Evaluation
Crop Rotation	Disrupts weed life cycles, allows for diverse management strategies.	Highly effective. Inclusion of fall-sown or perennial crops can reduce resistance selection pressure. usask.ca
Increased Seeding Rate	Enhances crop competitiveness against weeds for resources like light, water, and nutrients.	Generally effective in reducing weed biomass and seed production. caws.org.nz
Sanitation (e.g., cleaning equipment)	Prevents the introduction and spread of resistant weed seeds between fields.	A crucial preventative measure to contain resistance. ahdb.org.uk
Strategic Tillage	Buries weed seeds, controls emerged weeds pre-planting.	Can be effective, but results may vary depending on timing and conditions. bcpc.org
Hand-Roguing/Patch Spraying	Manually removes or chemically destroys localized resistant weed populations.	Effective for small, manageable patches to prevent seed production and spread. ahdb.org.uk
Harvest Weed Seed Control (HWSC)	Collects and destroys weed seeds at harvest, reducing additions to the soil seedbank.	A promising strategy to reduce the population of resistant weeds over time. manageresistancenow.ca

While these non-chemical tactics are valuable components of an IWM program, research indicates that herbicides will likely remain a key tool for wild oat management. caws.org.nz The most sustainable approach involves the integration of these cultural, mechanical, and physical methods to reduce the over-reliance on any single control method, thereby preserving the long-term effectiveness of herbicides like this compound.

Genetic Studies for Crop Tolerance in Resistant Environments

The development of crop varieties with tolerance to specific herbicides has been a significant advancement in weed management. However, in environments where weeds have evolved resistance to those same herbicides, the focus of genetic research shifts towards developing crops that can thrive despite the presence of resistant weed populations or that possess tolerance to alternative herbicides. While specific genetic research on crop tolerance in environments with confirmed this compound resistance is not extensively documented, broader research in wheat breeding and genetic engineering provides insights into potential strategies.

The basis for the selectivity of arylaminopropionic acid herbicides like this compound in crops such as wheat is primarily due to the crop's ability to rapidly metabolize the herbicide into non-toxic compounds. researchgate.net Genetic studies can aim to enhance this natural tolerance through conventional breeding or biotechnological approaches.

Conventional Breeding and Marker-Assisted Selection:

Conventional breeding programs can screen diverse wheat germplasm, including landraces and wild relatives, to identify genetic sources of enhanced herbicide tolerance or traits that improve competitiveness against weeds. nih.gov Once identified, these traits can be introgressed into elite cultivars.

Quantitative Trait Loci (QTL) Mapping: This technique is used to identify genomic regions associated with complex traits like herbicide tolerance and yield stability in stressful environments. nih.govnih.gov Identifying QTLs linked to enhanced metabolism of herbicides could enable breeders to use marker-assisted selection (MAS) to more efficiently develop tolerant varieties.

Genomic Selection (GS): GS uses DNA markers across the entire genome to predict the breeding value of individuals for various traits. mdpi.com This approach can accelerate the development of wheat varieties with improved tolerance to abiotic stresses, which can be compounded by competition from resistant weeds.

Genetic Engineering and Gene Editing:

Modern biotechnology offers precise tools for developing herbicide-tolerant crops.

Transgenic Approaches: This involves introducing genes from other organisms that confer herbicide resistance. For example, the development of Roundup Ready® crops involved inserting a gene for a glyphosate-insensitive enzyme. nih.gov A similar approach could theoretically be used to enhance tolerance to herbicides that are effective against this compound resistant weeds.

Gene Editing (e.g., CRISPR/Cas9): This technology allows for precise modifications of a plant's own genes. It could be used to alter the target site of a herbicide to make it less sensitive, or to modify regulatory genes to enhance the expression of detoxification enzymes. nih.gov The development of crops with enhanced tolerance through gene editing is an active area of research for various abiotic and biotic stresses. mdpi.com

While these genetic strategies hold promise, their application in the context of this compound resistance is largely prospective. The primary challenge remains the complex, often metabolism-based, nature of resistance in weeds like Avena fatua. Future research would need to focus on identifying the specific genes responsible for this compound tolerance in wheat and developing molecular tools to select for enhanced versions of these traits in breeding programs. This would provide growers with more robust crop varieties that can be integrated into a diversified management strategy for resistant weeds.

Environmental Fate and Ecological Dynamics in Research

Degradation and Persistence in Environmental Compartments

The environmental fate of Flamprop-M is dictated by a combination of its chemical properties and the environmental conditions it encounters. Research indicates it is moderately persistent in soil environments. herts.ac.ukesslabshop.com The degradation and persistence of this compound are influenced by its interactions within soil and aquatic systems, as well as by abiotic factors like sunlight and water.

The behavior of this compound in soil is significantly influenced by adsorption and desorption processes, which dictate its availability for transformation and transport. Adsorption, the binding of the chemical to soil particles, is a key factor in its persistence. missouri.edu Soils with higher organic matter and clay content tend to exhibit greater adsorption of pesticides. missouri.eduresearchgate.net The organic carbon-water (B12546825) partitioning coefficient (Koc) is a critical parameter used to predict the mobility of pesticides in soil. A higher Koc value indicates stronger adsorption to soil and less potential for movement.

Transformation in soil occurs primarily through microbial degradation. missouri.eduucanr.edu Soil microorganisms utilize the herbicide as a source of carbon and energy, breaking it down into simpler, often less toxic, compounds. ucanr.edu The rate of this biodegradation is dependent on several factors, including soil moisture, temperature, pH, and the composition of the microbial community. ucanr.eduoregonstate.edu Optimal conditions for microbial activity, generally warm and moist soils with a neutral pH, lead to faster degradation rates. ucanr.edu The typical soil half-life (DT50), the time it takes for 50% of the initial amount to dissipate, for This compound-isopropyl (B1594779) is estimated to be around 55 days under aerobic conditions, classifying it as moderately persistent. herts.ac.uk

Table 1: Soil Fate and Transport Parameters for this compound-isopropyl

Parameter	Value	Interpretation	Reference
Soil Degradation Half-Life (DT₅₀)	55 Days (Typical, Aerobic)	Moderately Persistent	herts.ac.uk

| Organic Carbon Partition Coefficient (Koc) | 1623 mL/g | Medium Mobility | |

Note: Data presented is for the ester this compound-isopropyl. The behavior of the parent acid may differ.

When this compound enters aquatic systems, its fate is governed by interactions between the water column and sediment. researchgate.netnih.gov Due to its moderate solubility, a portion will remain dissolved in the water, while a significant amount will partition to suspended solids and bottom sediments. Sediment acts as a major reservoir for many pesticides in aquatic environments.

In addition to microbial breakdown, this compound can undergo abiotic degradation through hydrolysis and photolysis. researchgate.netresearchgate.net Hydrolysis is a chemical reaction with water that can break down the pesticide molecule. missouri.edu The rate of hydrolysis is highly dependent on the pH of the water. For many pesticides, hydrolysis is more rapid under either acidic or alkaline conditions compared to neutral pH. missouri.edu

Photolysis, or photodegradation, is the breakdown of a chemical by light energy, particularly ultraviolet (UV) radiation from the sun. oregonstate.eduresearchgate.net This process is most significant for pesticides present on soil surfaces or in the upper layers of clear water bodies where sunlight can penetrate. ucanr.edu Research has shown that photolysis can be an important dissipation pathway for some herbicides, leading to the formation of various transformation products. researchgate.net However, for this compound-isopropyl, studies indicate that it is stable to hydrolysis.

Leaching Potential and Mobility in Soil-Groundwater Systems

The potential for this compound to leach from the soil and contaminate groundwater is a significant environmental concern. esslabshop.com Mobility is determined by the interplay between the pesticide's properties (like water solubility and soil adsorption) and the soil's characteristics (such as texture, organic matter content, and structure). missouri.eduresearchgate.net

Pesticides with high water solubility and low adsorption to soil particles (low Koc values) are more likely to be carried downward through the soil profile with percolating water. missouri.edumdpi.com Conversely, compounds that are strongly adsorbed are retained in the upper soil layers, reducing the risk of leaching but potentially increasing their persistence in that zone. researchgate.net The soil type plays a crucial role; for instance, sandy soils with low organic matter allow for faster water percolation and have fewer binding sites, thus increasing leaching potential compared to clay or loam soils rich in organic matter. researchgate.netresearchgate.net Given its medium mobility classification, there is some concern regarding the risk of this compound-isopropyl leaching to groundwater. herts.ac.ukesslabshop.com Heavy rainfall events shortly after application can significantly increase the risk of leaching, as the compound is transported more rapidly through the soil before significant degradation or adsorption can occur. nih.gov

Ecological Implications and Non-Target Organism Interactions (from a research perspective)

The introduction of any pesticide into the environment can have unintended consequences for non-target organisms and ecological processes. Research into the ecological implications of this compound focuses on its effects on vital components of the ecosystem, particularly at the microbial level.

Soil enzymes, produced by microorganisms, plants, and soil fauna, are sensitive indicators of soil health and are crucial for catalyzing biochemical reactions necessary for nutrient cycling. mdpi.commdpi.com Studies on the effects of pesticides often measure the activity of key enzymes involved in the carbon, nitrogen, and phosphorus cycles, such as dehydrogenase, urease, and phosphatase. nih.govmdpi.com A significant inhibition or alteration of these enzyme activities can indicate a disruption of essential soil functions. mdpi.com While high concentrations of herbicides can inhibit microbial activity, the effects are complex and depend on the specific chemical, its concentration, and the soil environment. ucanr.edu

Effects on Aquatic Organisms in Controlled Ecological Studies

The assessment of this compound and its derivatives on aquatic life reveals a moderate level of toxicity across various organisms. While comprehensive data for this compound acid is limited, studies on its ester forms, this compound-isopropyl and This compound-methyl (B1241716), provide insights into its potential ecological impact. These compounds are recognized as moderately toxic to fish and aquatic invertebrates. researchgate.net

Acute Toxicity:

Acute toxicity studies, which evaluate the adverse effects of a substance over a short period, have been conducted on several aquatic species. For fish, Flamprop (B1223189) and its esters are classified as moderately toxic. researchgate.net Similarly, the acute toxicity to aquatic invertebrates like Daphnia magna is also categorized as moderate. herts.ac.uk

Specific data for the related compound, Flamprop, indicates a 72-hour EC50 (the concentration that causes a 50% reduction in growth or mobility) for algae at 6.8 mg/L. herts.ac.uk The ester derivative, this compound-isopropyl, is also noted to be moderately toxic to most aquatic organisms. nih.gov

Chronic Toxicity:

Data on Aquatic Toxicity of Flamprop and its Derivatives

Compound	Organism	Exposure Duration	Endpoint	Value (mg/L)	Reference
Flamprop	Algae	72 hours	EC50 (growth)	6.8	herts.ac.uk
This compound-isopropyl	Fish	-	-	Moderately Toxic	nih.gov
This compound-isopropyl	Aquatic Invertebrates	-	-	Moderately Toxic	nih.gov
Flamprop	Fish	-	Acute Toxicity	Moderately Toxic	researchgate.net
Flamprop	Daphnia magna	-	Acute Toxicity	Moderately Toxic	herts.ac.uk

No specific LC50 or EC50 values were available for fish and invertebrates for this compound and its esters in the reviewed sources. The term "Moderately Toxic" is used as a qualitative descriptor from the available literature.

Bioremediation and Phytoremediation Research

Bioremediation and phytoremediation are emerging as sustainable and cost-effective technologies for the cleanup of environments contaminated with herbicides. These approaches utilize the metabolic capabilities of microorganisms and plants to degrade, transform, or remove contaminants from soil and water. awsjournal.orgnih.gov

Bioremediation:

Bioremediation relies on microorganisms such as bacteria and fungi to break down complex organic molecules into simpler, less toxic compounds. The process can occur through mineralization, where the contaminant is completely converted to inorganic substances like carbon dioxide and water, or through co-metabolism, where the degradation of the contaminant occurs in the presence of another primary substrate. nih.gov

Research into the bioremediation of herbicides has identified various microbial species capable of degrading compounds from chemical classes similar to this compound, such as phenoxyalkanoic acids. The effectiveness of bioremediation is influenced by several factors, including the type and concentration of the contaminant, soil and water conditions (e.g., pH, temperature, moisture), and the presence of a suitable microbial population. nih.gov The isolation of specific microbial strains from contaminated sites that can utilize herbicides as a source of carbon and energy is a key area of research. soeagra.com While the potential for microbial degradation of herbicides is well-established, specific studies detailing the bioremediation of this compound are not extensively documented in the available literature.

Phytoremediation:

Phytoremediation involves the use of plants to remove, contain, or render harmless environmental contaminants. awsjournal.org Plants can absorb contaminants from the soil and water through their root systems, a process influenced by the chemical's properties and the plant's physiological characteristics. researchgate.net Once absorbed, the xenobiotic (foreign chemical) can be translocated to other parts of the plant, such as the shoots and leaves, where it may be stored, metabolized, or volatilized. nih.govmdpi.com

Plants possess sophisticated enzymatic systems, including cytochrome P450 monooxygenases and glutathione (B108866) S-transferases, which are involved in the detoxification of a wide range of xenobiotics. nih.govmdpi.com These enzymes can transform herbicides into less toxic metabolites, which can then be sequestered within the plant's vacuoles or bound to cell wall components. researchgate.netnih.gov

The selection of plant species with a high tolerance to the contaminant and efficient uptake and degradation capabilities is crucial for successful phytoremediation. awsjournal.org While research has demonstrated the potential of various plants to remediate soils contaminated with different herbicides, specific studies focusing on the phytoremediation of this compound are limited. However, the general principles of xenobiotic uptake and metabolism in plants suggest that this could be a viable remediation strategy for sites contaminated with this herbicide. researchgate.netmdpi.com

Advanced Analytical Methodologies for Flamprop M Research

Chromatographic Techniques for Residue and Metabolite Analysis

Chromatography plays a crucial role in separating Flamprop-M from complex sample matrices and other co-extracted compounds, enabling its accurate detection and quantification. Both gas and liquid chromatography, often coupled with mass spectrometry, are widely employed.

Gas Chromatography (GC) Applications

Gas chromatography is a valuable technique for the analysis of this compound, particularly for residue analysis in certain matrices. Flamprop-methyl (B1672754), a related compound, can be determined in drinking water using GC or gas-liquid chromatography followed by electron capture detection. wikipedia.org GC or GC with mass spectrometry can achieve limits of detection as low as 0.1 mg/L for Flamprop-methyl in drinking water. wikipedia.org GC-Q/TOF systems have also been utilized for the screening and quantification of pesticides, including Flamprop-methyl, in complex matrices such as tobacco. uni.lu While LC-MS/MS has become the technique of choice for many multi-residue analyses, GC remains useful, particularly for more volatile compounds. herts.ac.uk, guidechem.com Comprehensive two-dimensional gas chromatography with time-of-flight mass spectrometry has also been applied in pesticide analysis, including flamprop (B1223189) isopropyl. nih.gov

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Multi-Residue Quantification

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) is a widely adopted and powerful technique for the multi-residue quantification of pesticides, including This compound-isopropyl (B1594779), in various sample types. herts.ac.uk, massbank.eu, nih.gov, herts.ac.uk, nih.gov, uni.lu LC-MS/MS offers high sensitivity and selectivity through the use of multiple reaction monitoring (MRM) transitions, allowing for the detection of numerous compounds in a single analysis. herts.ac.uk Optimized MS/MS parameters, including gas flows, source temperature, and collision energies, are crucial for achieving optimal sensitivity for compounds like this compound-isopropyl. herts.ac.uk Libraries containing optimized MRM transitions for a wide range of pesticides, including this compound-isopropyl, are available to facilitate method development for LC-MS/MS analysis. massbank.eu LC-MS is also the most popular platform for metabolomics and lipidomics studies, highlighting its versatility in analyzing a wide range of compounds, including potential metabolites of this compound. nih.gov

Enantioselective Separation and Quantification

This compound is the (R)-isomer of flamprop, and the enantiomeric composition can be significant in assessing its behavior and effects. Enantioselective separation techniques are therefore important in this compound research. Capillary electrochromatography with a chiral stationary phase derived from an L-RNA aptamer has been demonstrated for the enantiomer separation of chiral herbicides, including flamprop. herts.ac.uk This technique allows for the determination of the enantiomerization barrier. herts.ac.uk While LC and supercritical fluid chromatography (SFC) are the most commonly used methods for enantioselective analysis in some fields, GC is still employed for specific applications involving volatile substances and amino acids. guidechem.com this compound is specifically the stereospecific D-isomer of flamprop. chem960.com

Sample Preparation and Extraction Techniques for Complex Matrices

Effective sample preparation and extraction are critical steps before chromatographic analysis to isolate this compound and its metabolites from complex matrices and remove interfering substances. Various techniques are employed depending on the sample type and the target analytes. Abstraction is used for the analysis of Flamprop-methyl in drinking water. wikipedia.org For more complex matrices, techniques such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) are frequently utilized, sometimes incorporating alkaline or enzymatic hydrolysis steps for the analysis of conjugated residues., herts.ac.uk Solid phase extraction (SPE) is another common technique, and automated systems are available for efficient processing of large numbers of samples, such as acidic pesticides in water. Optimization of extraction solvents, such as acetonitrile (B52724) (ACN) and ethyl acetate (B1210297) (EtAC), is also important for maximizing recovery in different matrices like herbal plants. uni.lu Challenges in sample preparation can include potential losses due to volatility or chemical reactions, and different milling approaches (ambient vs. cryogenic) can impact extraction yields. For metabolomics studies involving LC-MS, effective extraction is key, and while some biological fluids can be analyzed directly, steps like buffering, dilution, evaporation, or centrifugation may be necessary. nih.gov

Future Research Directions and Unanswered Questions

Predictive Modeling for Resistance Evolution and Environmental Fate

The evolution of herbicide resistance and the environmental fate of herbicides are complex processes influenced by numerous interacting factors. Predictive modeling offers a powerful tool to forecast these dynamics, enabling proactive management strategies.

Predictive Modeling for Resistance Evolution: The development of resistance is a significant threat to the long-term efficacy of any herbicide. awsjournal.org Models that simulate the population dynamics and genetics of weed populations can predict the likelihood of resistance evolution under different management scenarios. awsjournal.orgfrontiersin.org Key parameters in these models include the initial frequency of resistance alleles, weed biology, cropping systems, and the specifics of the herbicide application regime. awsjournal.org Such models can help in designing herbicide rotation or mixture strategies that can delay the onset of resistance. awsjournal.org By simulating various management practices, these tools can provide valuable insights into how to extend the useful lifespan of products like Flamprop-M. awsjournal.org

Predictive Modeling for Environmental Fate: Assessing the environmental impact of this compound requires understanding its persistence, mobility, and degradation in soil and water. cambridge.org Environmental fate models, such as the Pesticide Root Zone Model (PRZM) and LEACHP, integrate processes like sorption, degradation, and volatilization to predict the concentration and movement of the herbicide in the environment. cambridge.orgfrontiersin.orgscience.govresearchgate.net These models rely on realistic soil and climatic data to be effective. oup.com The development of Bayesian inference models can help to better characterize the distribution of reported soil half-lives, accounting for the high variability often seen in experimental data and providing more reliable data for training predictive models. nih.gov Future modeling efforts should aim to integrate Quantitative Structure-Property Relationship (QSPR) models, which can predict the fate characteristics of a compound from its molecular structure, with environmental fate models to create a more comprehensive and automated assessment of a pesticide and its transformation products. frontiersin.org

Table 1: Key Parameters in Environmental Fate Modeling

Parameter	Description	Relevance to this compound
Sorption Coefficient (Koc)	Measures the tendency of a chemical to bind to soil organic carbon.	Determines mobility in soil; higher Koc suggests lower leaching potential.
Degradation Half-life (DT50)	The time required for 50% of the applied substance to degrade.	Indicates persistence in soil and water environments.
Aqueous Solubility	The maximum amount of a chemical that can dissolve in water.	Influences its potential for runoff and leaching into water bodies. herts.ac.uk
Volatilization	The tendency of a substance to vaporize from soil or water surfaces.	Affects atmospheric transport and deposition. Flamprop (B1223189) is not considered volatile. herts.ac.uk

Development of Sustainable Weed Management Technologies

Over-reliance on any single weed control method, including chemical herbicides like this compound, is unsustainable. mdpi.com The future of weed management lies in the development and implementation of Integrated Weed Management (IWM) systems that are diverse, resilient, and environmentally sound. usda.goveos.com

IWM strategies combine multiple tactics, including preventative, cultural, mechanical, and biological methods, to manage weed populations effectively while minimizing economic and environmental risks. usda.goveos.com

Cultural Practices: These are foundational to IWM and include crop rotation, the use of cover crops, and adjusting planting density and row spacing. eos.comncat.orgnih.gov Crop rotation disrupts the life cycles of weeds adapted to a specific crop, preventing population build-up. ncat.org Cover crops can suppress weeds through competition and allelopathy—the release of natural chemicals that inhibit the growth of other plants. ncat.orgnih.gov

Mechanical and Physical Control: While tillage has been a traditional method of weed control, its intensive use can be detrimental to soil health. mdpi.com Modern IWM may incorporate strategic or reduced tillage. mdpi.com Other physical methods like mulching can be effective, particularly in certain cropping systems. mdpi.comncat.org

Biological Control: This involves using natural enemies to suppress weed populations. While not always applicable for every weed, it remains an important area of research for long-term, sustainable control.

Precision Technology: The development of precision weed management, including sensor-based technologies for spot-spraying, can significantly reduce the total amount of herbicide applied, lowering costs and environmental impact. mdpi.com

Interdisciplinary Research on Agro-Ecosystem Health in the Context of Herbicide Use

Less than 1% of applied pesticides typically reach their intended target, with the remainder potentially impacting the surrounding environment. mdpi.comnih.gov Future research must rigorously evaluate the effects of this compound and its metabolites on the health of the agro-ecosystem. This includes:

Non-Target Organisms: It is essential to assess the lethal and sub-lethal effects of this compound on a wide range of non-target species. This includes beneficial invertebrates such as earthworms, pollinators like honeybees, and natural predators and parasitoids that contribute to pest control. nih.gov Furthermore, the impact on aquatic organisms must be considered, as runoff from agricultural fields can contaminate nearby water bodies. frontiersin.orgresearchgate.net

Ecosystem-Level Interactions: A holistic, systems-level approach is needed to understand how herbicide use interacts with other agricultural practices and environmental factors to influence biodiversity, water quality, and the resilience of the agro-ecosystem. mdpi.comnih.gov This requires collaboration between weed scientists, toxicologists, ecologists, soil scientists, and agronomists to build a comprehensive picture of the costs and benefits associated with herbicide use.

By addressing these unanswered questions, the scientific community can provide the knowledge needed to use herbicides like this compound more judiciously and to develop agricultural systems that are both productive and ecologically sustainable.

Q & A

Q. What validated analytical methods are recommended for detecting and quantifying Flamprop-M in plant and soil matrices?

Answer: Gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are widely used for this compound detection. To ensure reproducibility, calibrate instruments with certified reference standards and validate methods using spike-recovery experiments in relevant matrices (e.g., soil pH 5–7). Include quality controls such as blanks and replicates to account for matrix interference .

Q. What is the synthetic pathway for this compound, and what are the critical intermediates?

Answer: this compound is synthesized via nucleophilic substitution of 3,4-dichloronitrobenzene with methylamine, followed by catalytic reduction of the nitro group. Key intermediates include 3-chloro-4-fluoroaniline (derivative) and flamprop acid. Monitor reaction conditions (e.g., temperature, solvent polarity) to optimize yield and purity, as side reactions may produce halogenated byproducts .

Advanced Research Questions

Q. How can researchers resolve contradictions in efficacy data for this compound across studies with varying soil types and climatic conditions?

Answer: Conduct meta-analyses stratified by environmental variables (e.g., organic matter content, rainfall). Use multivariate regression to isolate factors like soil adsorption coefficients (K_oc) and microbial degradation rates. Replicate experiments under controlled conditions (e.g., growth chambers) to standardize variables such as temperature and humidity .

Q. What experimental designs are appropriate for elucidating this compound's mode of action (MOA) given its reclassification as "unknown" by HRAC/WSSA?

Answer: Employ transcriptomic profiling (RNA-seq) or proteomic analysis to identify differentially expressed genes/proteins in treated vs. control plants. Combine with phenotypic assays (e.g., root elongation inhibition) and comparative studies with known MOA herbicides. Validate hypotheses using knock-out mutants or enzyme inhibition assays .

Q. How should researchers address ethical and ecological risks when conducting field trials with this compound?

Answer: Design trials with buffer zones to prevent off-target contamination. Conduct soil residual analysis post-trial to assess persistence. Adhere to institutional review board (IRB) protocols for non-target species impact assessments. Document mitigation strategies for potential groundwater leaching in the methodology section .

Q. What statistical approaches are recommended for analyzing non-linear dose-response relationships in this compound phytotoxicity studies?

Answer: Fit data to sigmoidal models (e.g., log-logistic curves) using software like R (drc package) or GraphPad Prism. Report EC₅₀/ED₅₀ values with 95% confidence intervals. Use ANOVA followed by post-hoc tests (e.g., Tukey’s HSD) to compare treatment groups, ensuring assumptions of normality and homogeneity of variance are met .

Data and Resource Management

Q. How can researchers optimize budget allocation for this compound studies requiring specialized instrumentation?

Answer: Prioritize collaborative partnerships to access shared facilities (e.g., NMR, HPLC-MS). For synthetic studies, allocate 30–40% of the budget to high-purity reagents and catalysis. In field trials, allocate 20% to soil analysis kits and 15% to controlled-environment setups. Justify costs in grant proposals using itemized breakdowns .

Q. What strategies ensure reproducibility when documenting this compound experimental protocols?

Answer: Follow the "FAIR" principles (Findable, Accessible, Interoperable, Reusable). Include detailed metadata (e.g., solvent lot numbers, instrument calibration dates) in supplementary materials. Use electronic lab notebooks (ELNs) for real-time data entry and version control. Reference established guidelines like the Beilstein Journal’s experimental reporting standards .